![molecular formula C24H34N2O3S B4066502 N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide](/img/structure/B4066502.png)
N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide
Overview
Description
N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide, also known as AEP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AEP is a proline-based amide that exhibits unique properties, making it a promising candidate for drug development and other scientific research applications.
Scientific Research Applications
Carbonic Anhydrase Inhibition for Glaucoma Treatment
Research on sulfonamide derivatives, similar in structure to N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide, has shown potential in treating glaucoma. Carbonic anhydrase inhibitors have been prepared and tested for their ability to lower intraocular pressure (IOP) in rabbits. Metal complexes of these sulfonamides, particularly those with Zn(II) and Cu(II), demonstrated improved efficacy in lowering IOP compared to dorzolamide, a clinically used antiglaucoma sulfonamide. This suggests that sulfonamide derivatives and their metal complexes could be more effective pharmacological agents for glaucoma treatment (Supuran et al., 1998).
Antiviral and Anticancer Applications
Another area of application for compounds structurally related to this compound is in the development of antiviral and anticancer agents. Novel sulfonamide derivatives have been synthesized and screened for their cytotoxic activity against cancer cell lines. Some of these compounds showed significant potency, indicating their potential as therapeutic agents in cancer treatment. Specifically, certain derivatives were found to exhibit strong anticancer activity, highlighting the therapeutic potential of sulfonamide-based compounds in oncology (Ghorab et al., 2015).
Contributions to Organic Synthesis
In the realm of organic chemistry, compounds like this compound contribute to the development of new synthetic methodologies. Their structural features enable the exploration of novel catalytic reactions and the synthesis of complex organic molecules. For instance, research has been conducted on the catalytic asymmetric activation of C-H bonds, a crucial reaction in organic synthesis, using derivatives of sulfonamides. These studies contribute to the advancement of synthetic organic chemistry by providing new routes to enantioselective synthesis and the functionalization of organic molecules (Davies et al., 2002).
properties
IUPAC Name |
N-[2-(1-adamantyl)ethyl]-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H34N2O3S/c1-17-4-6-21(7-5-17)30(28,29)26-10-2-3-22(26)23(27)25-9-8-24-14-18-11-19(15-24)13-20(12-18)16-24/h4-7,18-20,22H,2-3,8-16H2,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUGQHVBSJUAZKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(=O)NCCC34CC5CC(C3)CC(C5)C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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